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Compound of Interest

Compound Name: MAP4343

Cat. No.: B1618461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of 3β-Methoxy-

pregnenolone (also known as MAP4343) in dimethyl sulfoxide (DMSO), along with protocols for

its dissolution and a summary of its mechanism of action.

Introduction
3β-Methoxy-pregnenolone is a synthetic neuroactive steroid derived from pregnenolone.[1] It is

under investigation for its potential therapeutic effects in neurological conditions, including brain

and spinal cord injury, and depressive disorders.[1] The compound is known to interact with

microtubule-associated protein 2 (MAP2), playing a role in microtubule dynamics.[2] For in vitro

studies and high-throughput screening, DMSO is a common solvent due to its ability to dissolve

a wide range of organic compounds. Understanding the solubility of 3β-Methoxy-pregnenolone

in DMSO is critical for accurate and reproducible experimental results.

Quantitative Solubility Data
While specific quantitative solubility data for 3β-Methoxy-pregnenolone in DMSO is not widely

published, data for the closely related compound, pregnenolone monosulfate, and the parent

compound, pregnenolone, are available and provide a useful reference. One supplier indicates

that 3β-Methoxy-pregnenolone (MAP4343) is soluble in DMSO, though a specific concentration

is not provided.
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Compound Solvent Solubility
Molar Mass (
g/mol )

Notes

Pregnenolone

monosulfate
DMSO

62.5 mg/mL

(157.61 mM)
396.53

Requires

sonication for

dissolution

Pregnenolone DMSO 9 - 25 mg/mL 316.48
May require

warming to 60°C

Pregnenolone

sulfate
DMSO 30 mg/mL 418.5 -

3β-Methoxy-

pregnenolone
DMSO

Soluble

(quantitative

value not

specified)

330.51 -

This table summarizes available solubility data for 3β-Methoxy-pregnenolone and related

compounds in DMSO. Data is compiled from various chemical supplier databases.

Experimental Protocols
Protocol for Dissolving 3β-Methoxy-pregnenolone in
DMSO
This protocol outlines the steps for preparing a stock solution of 3β-Methoxy-pregnenolone in

DMSO.

Materials:

3β-Methoxy-pregnenolone powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or microcentrifuge tube

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water bath or heating block (optional)

Sonicator (optional)

Calibrated analytical balance

Pipettes

Procedure:

Preparation: Ensure all glassware is clean, dry, and free of contaminants. Use anhydrous

DMSO to minimize the introduction of water, which can affect the solubility of hydrophobic

compounds.

Weighing: Accurately weigh the desired amount of 3β-Methoxy-pregnenolone powder using

a calibrated analytical balance and transfer it to the sterile vial.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired final

concentration.

Dissolution:

Initial Mixing: Tightly cap the vial and vortex the mixture for 30-60 seconds.

Visual Inspection: Visually inspect the solution for any undissolved particles.

Assisted Dissolution (if necessary): If particles remain, one or both of the following

methods can be employed:

Warming: Gently warm the solution in a water bath or on a heating block set to a

temperature no higher than 60°C. Intermittently vortex the solution until the compound is

fully dissolved. Avoid prolonged heating to prevent degradation.

Sonication: Place the vial in a sonicator bath and sonicate for 5-10 minutes. This can

help to break up aggregates and enhance dissolution.

Final Inspection: Once the solution is clear and free of visible particles, it is ready for use.
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Storage: Store the stock solution in a tightly sealed, amber glass vial at -20°C or -80°C for

long-term storage. Before each use, allow the solution to thaw completely and come to room

temperature. Vortex briefly before taking an aliquot.

Visualizations
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Caption: A flowchart illustrating the key steps in dissolving 3β-Methoxy-pregnenolone in DMSO.

Signaling Pathway of 3β-Methoxy-pregnenolone

Simplified Signaling Pathway of 3β-Methoxy-pregnenolone
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Caption: A diagram showing the interaction of 3β-Methoxy-pregnenolone with MAP2 to

modulate microtubule dynamics.
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Safety Precautions
Always handle 3β-Methoxy-pregnenolone and DMSO in a well-ventilated area, preferably a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for 3β-Methoxy-pregnenolone and DMSO for detailed

safety information.

Disclaimer
This information is intended for research purposes only and is not for human or veterinary use.

The protocols provided should be adapted to your specific experimental needs and performed

by trained laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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